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Compound of Interest

Compound Name: m-PEG16-NHS ester

Cat. No.: B7840625 Get Quote

This technical guide provides a comprehensive overview of the safety data for methoxy-

poly(ethylene glycol)16-N-hydroxysuccinimidyl ester (m-PEG16-NHS ester). It is intended for

researchers, scientists, and professionals in drug development who handle this substance. This

document consolidates key safety information, including hazard identification, handling

procedures, and emergency measures, presented in a clear and accessible format.

Chemical Identification
Identifier Information Citation

Product Name m-PEG16-NHS ester [1]

Synonyms Methoxy PEG NHS ester [2]

CAS Number 2563873-83-4 [1]

Molecular Formula C38H71NO20 [1]

Molecular Weight 861.97 g/mol [1]

Hazard Identification and GHS Classification
m-PEG16-NHS ester is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:
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Hazard Class Hazard Category Hazard Statement Citation

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

GHS Label Elements:

Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

Prevention: P264, P270, P280

Response: P302+P352, P305+P351+P338, P330, P362+P364

Disposal: P501
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m-PEG16-NHS ester

Hazard Identification

GHS Label Elements

m-PEG16-NHS ester

Acute Toxicity, Oral (Cat. 4)
H302: Harmful if swallowed

Skin Irritation (Cat. 2)
H315: Causes skin irritation

Eye Irritation (Cat. 2A)
H319: Causes serious eye irritation

Exclamation Mark

Signal Word: Warning

Click to download full resolution via product page

GHS Hazard Classification for m-PEG16-NHS ester.

Toxicological Information
While specific quantitative toxicological data such as LD50 for m-PEG16-NHS ester are not

readily available in the reviewed literature, the GHS classification indicates oral toxicity.

General safety assessments of Polyethylene Glycols (PEGs) and their derivatives suggest they

typically exhibit low acute and chronic toxicities. They are not readily absorbed through intact

skin, and the potential for sensitization on healthy skin is considered negligible.

First-Aid Measures
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Exposure Route First-Aid Procedure Citation

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

Skin Contact

Wash with plenty of soap and

water. Take off contaminated

clothing and wash it before

reuse. If skin irritation occurs,

seek medical advice.

Ingestion

Rinse mouth. Call a POISON

CENTER or doctor/physician if

you feel unwell. Do NOT

induce vomiting.

Inhalation

Move the person to fresh air

and keep comfortable for

breathing. If respiratory

irritation occurs, seek medical

advice.

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling. Use in a well-ventilated area.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Recommended storage temperature is -20°C.

Physical and Chemical Properties
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Property Value Citation

Appearance Solid

Solubility
Soluble in Water, DMSO,

DCM, DMF

Purity >90%

Experimental Protocols
Detailed experimental protocols for the specific toxicological assessment of m-PEG16-NHS
ester are not publicly available. However, the GHS classifications for skin and eye irritation are

typically determined using standardized methods, such as those outlined by the Organisation

for Economic Co-operation and Development (OECD).

a) In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (based on OECD

TG 439)

This test method evaluates the potential of a substance to cause skin irritation by assessing its

effect on a reconstructed human epidermis model.

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated to remove

any transport-related stress compounds.

Application of Test Substance: A small amount of m-PEG16-NHS ester is applied topically to

the tissue surface. A negative control (e.g., phosphate-buffered saline) and a positive control

(e.g., 5% sodium dodecyl sulfate) are also tested in parallel.

Exposure and Post-Exposure Incubation: The tissues are exposed to the substance for a

defined period (e.g., 42 minutes) at room temperature. Following exposure, the tissues are

rinsed and transferred to fresh medium for a post-exposure incubation period (e.g., 42

hours).

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The viability of the

treated tissues is expressed as a percentage relative to the negative control.
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Classification: A substance is classified as a skin irritant (Category 2) if the mean tissue

viability is reduced to 50% or less of the negative control.

Start

Prepare Reconstructed
Human Epidermis Tissues

Apply m-PEG16-NHS ester,
Positive, and Negative Controls

Expose Tissues
(e.g., 42 minutes)

Rinse and Transfer
to Fresh Medium

Post-Exposure Incubation
(e.g., 42 hours)

Assess Cell Viability
(MTT Assay)

Analyze Data:
Compare to Controls

Classify Hazard

Category 2 Irritant
(Viability ≤ 50%)

Yes

Not Classified
(Viability > 50%)

No

End
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Workflow for In Vitro Skin Irritation Testing.

b) In Vitro Eye Irritation Test Methods

A variety of in vitro methods are available to assess eye irritation potential, aiming to replace

the traditional in vivo rabbit eye test. These methods include:

Bovine Corneal Opacity and Permeability (BCOP) Test (OECD TG 437): This test uses

isolated bovine corneas to assess changes in opacity and permeability after exposure to a

test substance.

Reconstructed Human Cornea-like Epithelium (RhCE) Test Method (OECD TG 492): Similar

to the skin irritation test, this method uses a 3D model of the human corneal epithelium to

evaluate cell viability after exposure to a substance.

Fluorescein Leakage (FL) Test Method (OECD TG 460): This method uses a monolayer of

epithelial cells to assess damage to cell junctions by measuring the passage of fluorescein

dye.

The classification of m-PEG16-NHS ester as a Category 2A eye irritant suggests that in such

tests, it would cause significant, but reversible, damage to the corneal cells or tissue models.

Conclusion
m-PEG16-NHS ester is a valuable research chemical that requires careful handling due to its

potential hazards, including oral toxicity and irritation to the skin and eyes. Adherence to the

safety precautions outlined in this guide and the corresponding Safety Data Sheet is essential

to minimize risk. While specific toxicological data for this compound is limited, the general

safety profile of PEG compounds suggests a low overall toxicity when handled appropriately.

Researchers should always consult the most up-to-date SDS from their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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